Cas no 1706457-94-4 (2-Fluoro-5-methyl-3-(trifluoromethyl)benzyl alcohol)

• Product Name: 2-Fluoro-5-methyl-3-(trifluoromethyl)benzyl alcohol
• CAS No: 1706457-94-4
• MF: C₉H₈F₄O
• MW: 208.152836799622
• MDL: MFCD28054187
• CID: 4611992
• Update Time: 2025-10-28

2-Fluoro-5-methyl-3-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methyl-3-(trifluoromethyl)benzylalcohol
• 2-Fluoro-5-methyl-3-(trifluoromethyl)benzyl alcohol

• MDL： MFCD28054187
• Inchi： 1S/C9H8F4O/c1-5-2-6(4-14)8(10)7(3-5)9(11,12)13/h2-3,14H,4H2,1H3
• InChI Key： WCTOPRCFFCKRJY-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(C)=CC(C(F)(F)F)=C1F

Additional information on 2-Fluoro-5-methyl-3-(trifluoromethyl)benzyl alcohol

2-Fluoro-5-methyl-3-(trifluoromethyl)benzyl Alcohol: A Comprehensive Overview

2-Fluoro-5-methyl-3-(trifluoromethyl)benzyl alcohol, also known by its CAS registry number CAS No. 1706457-94-4, is a versatile organic compound with significant applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a benzyl alcohol moiety with fluorinated substituents, making it highly valuable for its reactivity and selectivity in chemical reactions.

The molecular structure of 2-fluoro-5-methyl-3-(trifluoromethyl)benzyl alcohol consists of a benzene ring substituted with a hydroxymethyl group at the para position, a fluorine atom at the ortho position, and a trifluoromethyl group at the meta position relative to the hydroxymethyl group. This arrangement imparts the molecule with distinct electronic and steric properties, which are crucial for its role in various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of fluorinated compounds like CAS No. 1706457-94-4 in drug discovery and development. The presence of fluorine atoms enhances the lipophilicity and bioavailability of molecules, making them promising candidates for therapeutic agents. For instance, studies have shown that fluorinated benzyl alcohols can serve as intermediates in the synthesis of antiviral and anticancer drugs.

In terms of synthesis, 2-fluoro-5-methyl-3-(trifluoromethyl)benzyl alcohol can be prepared through various routes, including nucleophilic aromatic substitution and catalytic hydrogenation. Researchers have explored the use of transition metal catalysts to improve the efficiency and selectivity of these reactions, leading to higher yields and purer products.

The pharmacological properties of this compound have been extensively studied in recent years. Preclinical studies indicate that it exhibits potent inhibitory activity against certain enzymes involved in disease progression, making it a potential lead compound for drug development. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been reported in several scientific journals.

In the agrochemical sector, CAS No. 1706457-94-4 has found applications as an intermediate in the synthesis of herbicides and insecticides. Its unique chemical properties allow for the creation of more effective and environmentally friendly pest control agents.

The environmental impact of 2-fluoro-5-methyl-3-(trifluoromethyl)benzyl alcohol has also been a topic of interest among researchers. Studies on its biodegradation pathways suggest that it undergoes rapid transformation under aerobic conditions, reducing its persistence in the environment.

In conclusion, CAS No. 1706457-94-4, or 2-fluoro-5-methyl-3-(trifluoromethyl)benzyl alcohol, is a multifaceted compound with diverse applications across various industries. Its unique structure, combined with recent advancements in synthetic and pharmacological research, positions it as a key player in modern chemical innovation.